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Compound of Interest

Compound Name: 4-lodo-2,6-dimethylaniline

Cat. No.: B1296278

Technical Guide: 4-lodo-2,6-dimethylaniline

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-lodo-2,6-dimethylaniline, also known as 4-iodo-2,6-xylidine, is an important chemical
intermediate widely utilized in the synthesis of pharmaceuticals and agrochemicals.[1] Its
structure, featuring an aniline core substituted with two methyl groups and an iodine atom,
provides a versatile scaffold for the development of complex organic molecules.[1] This guide
provides an in-depth overview of its chemical and physical properties, synthesis, applications,
and safety information, tailored for professionals in research and drug development.

Chemical and Physical Properties

4-lodo-2,6-dimethylaniline is a solid at room temperature, appearing as white to off-white
crystals.[1] It is sparingly soluble in water but exhibits good solubility in organic solvents.[1]

Table 1: Chemical Identifiers
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Identifier Value

CAS Number 4102-53-8[1]

Molecular Formula CsH10IN[1]

IUPAC Name 4-iodo-2,6-dimethylaniline

Synonyms 4-lodo-2,6-xylidine, 2,6-dimethyl-4-iodoaniline[1]
InChl Key BJIJISUOOEBCCLNY-UHFFFAOYSA-N

Table 2: Physical and Chemical Properties

Property Value

Molecular Weight 247.08 g/mol [2]

Appearance White to off-white crystals/solid[1]
Melting Point 52-53 °C

Boiling Point 290.6 £ 28.0 °C at 760 mmHg
Density 1.7 £0.1 g/cm3

pKa 3.51 + 0.10 (Predicted)[1]

LogP 3.26

Solubility Sparingly soluble in water[1]

Spectroscopic Data

Detailed experimental spectra for 4-lodo-2,6-dimethylaniline are typically available from
chemical suppliers upon request.[3] Based on its molecular structure, the following
spectroscopic characteristics are predicted:

'H NMR Spectroscopy

The proton NMR spectrum is expected to be relatively simple due to the molecule's symmetry.

o Aromatic Protons (H-3, H-5): A singlet is predicted for the two equivalent aromatic protons.[2]
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* Amine Protons (-NH2): A broad singlet is expected for the two amine protons.[2]

o Methyl Protons (-CHs): A singlet corresponding to the six equivalent protons of the two
methyl groups is anticipated.[2]

3C NMR Spectroscopy

The carbon NMR spectrum will show distinct signals for the non-equivalent carbon atoms in the
molecule. The chemical shifts are influenced by the iodine, amino, and methyl substituents.

Mass Spectrometry

The mass spectrum is expected to show a molecular ion peak corresponding to the molecular
weight of the compound. Fragmentation patterns would likely involve the loss of methyl groups
and potentially the iodine atom.

Infrared (IR) Spectroscopy

The IR spectrum would feature characteristic absorption bands for N-H stretching of the
primary amine, C-H stretching of the aromatic and methyl groups, and C=C stretching of the
aromatic ring.

Experimental Protocols
Synthesis of 4-lodo-2,6-dimethylaniline

A common and efficient method for the synthesis of 4-iodo-2,6-dimethylaniline is through the
direct iodination of 2,6-dimethylaniline.[2]

Materials:

¢ 2,6-dimethylaniline
e lodine

e 1,4-Dioxane

e Pyridine
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o Saturated sodium thiosulfate solution
e Methylene chloride

e Anhydrous sodium sulfate
Procedure:

e A solution of 2,6-dimethylaniline (50 g) is prepared in 1,4-dioxane (400 ml) and pyridine (40
ml).[4]

e The solution is cooled to 0°C, and iodine (157.3 g) is added slowly.[4]

e The mixture is stirred at 0°C for 1 hour, after which the temperature is raised to room
temperature and stirring is continued for another hour.[4]

» A saturated solution of sodium thiosulfate is added to quench the excess iodine.[4]
e The layers are separated, and the aqueous layer is extracted with methylene chloride.[4]
e The combined organic layers are dried over anhydrous sodium sulfate.[4]

e The solvent is removed under vacuum to yield 4-iodo-2,6-dimethyl benzenamine.[4]
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Reaction and Workup Product

3. Extract with CH2CI2

4-lodo-2,6-dimethylaniline

1. Mix and react at 0°C, then RT 2. Quench with Na25203

Click to download full resolution via product page

Synthesis workflow for 4-lodo-2,6-dimethylaniline.

Applications in Drug Development

The primary application of 4-lodo-2,6-dimethylaniline in the pharmaceutical industry is as a
key starting material for the synthesis of Rilpivirine, a non-nucleoside reverse transcriptase
inhibitor (NNRTI) used in the treatment of HIV-1.

Role in Rilpivirine Synthesis

4-lodo-2,6-dimethylaniline is a crucial building block for forming a part of the Rilpivirine
molecule. A key step involves a Heck coupling reaction between 4-iodo-2,6-dimethylaniline
and acrylonitrile to produce (E)-3-(4-amino-3,5-dimethylphenyl)acrylonitrile, a direct precursor
to a larger fragment of Rilpivirine.
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Heck Coupling
(Pd Catalyst)

Further steps Rilpivirine

(E)-3-(4-amino-3,5-dimethylphenyl)acrylonitrile

Click to download full resolution via product page
Role of 4-lodo-2,6-dimethylaniline in Rilpivirine synthesis.

Safety and Handling

4-lodo-2,6-dimethylaniline is classified as a hazardous substance and requires careful
handling to ensure safety.

Table 3: GHS Hazard Information

Hazard Class Code Description

Skin Corrosion/Irritation H315 Causes skin irritation

Serious Eye Damage/Irritation H319 Causes serious eye irritation
Specific Target Organ Toxicity H335 May cause respiratory irritation

Signal Word: Warning

Precautionary Statements:

Wear protective gloves, eye protection, and face protection.

Use only outdoors or in a well-ventilated area.

Avoid breathing dust, fumes, gas, mist, vapors, or spray.

Wash skin thoroughly after handling.

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing.
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e If on skin: Wash with plenty of water.
« If inhaled: Remove person to fresh air and keep comfortable for breathing.

It is recommended to handle this compound under a fume hood and to use appropriate
personal protective equipment (PPE). The compound should be stored under an inert gas
atmosphere at 2-8 °C.[1]

Conclusion

4-lodo-2,6-dimethylaniline is a pivotal chemical intermediate with significant applications in
the pharmaceutical industry, most notably in the synthesis of the antiviral drug Rilpivirine. Its
well-defined chemical and physical properties, along with established synthesis protocols,
make it a valuable tool for medicinal chemists and process development scientists. Adherence
to strict safety protocols is essential when handling this compound due to its hazardous nature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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